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Compound of Interest

Compound Name: (6S)-Tetrahydrofolic acid

Cat. No.: B8772586 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides comprehensive, step-

by-step guidance for the safe operational use and disposal of (6S)-Tetrahydrofolic acid,

grounded in established laboratory safety protocols.

Personal Protective Equipment (PPE)
When handling (6S)-Tetrahydrofolic acid, a proactive approach to safety is recommended

due to some inconsistencies in safety data sheets for related compounds. The following table

summarizes the recommended personal protective equipment.
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PPE Category
Minimum
Recommendation

Enhanced Precaution
(Recommended)

Eye Protection Safety glasses
Chemical splash goggles or a

face shield

Hand Protection
Impermeable and resistant

gloves (e.g., nitrile)

Double gloving with chemically

resistant gloves

Body Protection Standard laboratory coat
Chemically resistant coveralls

or apron

Respiratory Protection

Not generally required if

handled in a well-ventilated

area

Use a NIOSH-approved

respirator if dust or aerosols

may be generated or if

ventilation is inadequate

Operational Plan for Handling
A systematic approach to handling (6S)-Tetrahydrofolic acid from receipt to disposal is critical

for laboratory safety and experimental integrity.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product label matches the order specifications.

Log the receipt of the chemical in the laboratory's inventory management system.

2. Storage:

Store in a tightly closed container.[1]

Follow the storage temperature and conditions as specified on the product insert.[1]

Store away from incompatible materials.

3. Preparation and Use:
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Handle in a well-ventilated area, such as a chemical fume hood, especially when dealing

with the solid form to avoid dust inhalation.[2]

Wear the recommended PPE.

Avoid contact with skin and eyes.[2]

Use non-sparking tools if the substance is handled in an environment with flammable

solvents.[2]

Prevent the formation of dust and aerosols.[2]

4. Spill Cleanup:

In case of a spill, evacuate non-essential personnel from the area.

Ensure adequate ventilation.[2]

Wearing appropriate PPE, collect the spilled material.

For small spills of solid material, carefully sweep or vacuum the substance, avoiding dust

generation.

Place the collected material into a suitable, closed container for disposal.[2]

Clean the spill area with an appropriate solvent and then wash with soap and water.

For larger spills, follow your institution's emergency procedures.

Disposal Plan
Proper disposal of (6S)-Tetrahydrofolic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of waste (6S)-Tetrahydrofolic acid in accordance with local,

state, and federal regulations. While smaller quantities may sometimes be disposed of with

household waste, it is best practice to treat it as chemical waste.[1]
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Contaminated Materials: Any materials, such as gloves, wipes, or containers, that have

come into contact with (6S)-Tetrahydrofolic acid should be considered contaminated.

These should be placed in a sealed container and disposed of as chemical waste according

to official regulations.[1]

Uncleaned Packaging: Dispose of uncleaned packagings as you would the chemical itself,

following all official regulations.[1]

Physicochemical Properties for Safe Handling
Understanding the properties of (6S)-Tetrahydrofolic acid is crucial for its safe handling.

Property Value

Molecular Weight 445.4 g/mol [1]

Form Solid[1]

Flammability Product is not flammable[1]

Explosion Hazard
Product does not present an explosion

hazard[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of (6S)-
Tetrahydrofolic acid in a laboratory setting.
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Caption: Workflow for the safe handling of (6S)-Tetrahydrofolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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